Cas no 1334417-65-0 (Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride)

• Product Name: Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride
• CAS No: 1334417-65-0
• MF: C₈H₁₄ClF₂NO₂
• MW: 229.65206861496
• MDL: MFCD19686692
• CID: 5520862
• PubChem ID: 155973750
• Update Time: 2025-07-20

Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride
• Methyl2-(3,3-difluoropiperidin-4-yl)acetatehydrochloride
• F84523
• EN300-8661370
• 1334417-65-0
• methyl 2-(3,3-difluoropiperidin-4-yl)acetate;hydrochloride
• Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride

• MDL： MFCD19686692
• Inchi： 1S/C8H13F2NO2.ClH/c1-13-7(12)4-6-2-3-11-5-8(6,9)10;/h6,11H,2-5H2,1H3;1H
• InChI Key： KFUDEQLHQHPZCA-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1(F)F)C(=O)OC.Cl

Computed Properties

• Exact Mass: 229.0681127g/mol
• Monoisotopic Mass: 229.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride

Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride: A Comprehensive Overview

Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride (CAS no. 1334417-65-0) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride molecule features a piperidine core with fluorine substituents, which enhances its metabolic stability and binding affinity to biological targets.

The chemical structure of this compound consists of an acetate moiety linked to a piperidine ring substituted with two fluorine atoms at the 3-position and an acetyl group at the 4-position. The presence of fluorine atoms is particularly noteworthy, as they are frequently employed in medicinal chemistry to improve pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. The hydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products.

In recent years, there has been a growing interest in the development of novel compounds targeting neurological disorders. The Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride has shown promise in preclinical studies as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Its ability to interact with specific neurotransmitter receptors has been extensively studied, with particular focus on its interaction with dopamine receptors. This interaction is crucial for developing treatments that can modulate dopamine levels in the brain, which is essential for managing symptoms associated with these neurological disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further drug design and development. The unique structural features of the Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride molecule allow chemists to modify various functional groups while retaining its core pharmacophore. This flexibility has enabled researchers to explore different analogs that may exhibit enhanced efficacy and reduced side effects compared to existing treatments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative methodologies in producing high-quality active pharmaceutical ingredients (APIs).

Recent advancements in computational chemistry have further enhanced the understanding of how the Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride interacts with biological targets. Molecular docking studies and quantum mechanical calculations have provided valuable insights into its binding mode and affinity for various receptors. These computational approaches complement experimental data and have accelerated the discovery process by allowing researchers to predict the behavior of new compounds before they are synthesized.

The pharmacological profile of this compound has been thoroughly evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated potent activity against a range of targets relevant to neurological disorders. Animal models have also shown promising results, with evidence suggesting that it can modulate neurotransmitter release and receptor activity effectively. These findings have laid the groundwork for further clinical investigations aimed at determining its therapeutic potential in humans.

The regulatory landscape for pharmaceutical compounds like Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride is stringent and requires rigorous testing to ensure safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established comprehensive guidelines for drug development. Compliance with these regulations is essential for any compound intended for human use, ensuring that it meets high standards of quality and performance.

The future prospects for Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are likely to drive innovation in this area. As our understanding of neurological disorders continues to evolve, compounds like Methyl 2-(3,3-difluoropiperidin-4-yl)acetate hydrochloride may play a pivotal role in developing next-generation treatments.